(2,3-Difluoro-4-(methylthio)phenyl)trimethylsilane
Description
(2,3-Difluoro-4-(methylthio)phenyl)trimethylsilane is an organosilicon compound with the molecular formula C10H14F2SSi. It is characterized by the presence of two fluorine atoms, a methylthio group, and a trimethylsilane group attached to a phenyl ring. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2,3-Difluoro-4-(methylthio)phenyl)trimethylsilane typically involves the reaction of a suitable phenyl derivative with trimethylsilyl reagents under controlled conditions. One common method involves the use of a Grignard reagent derived from
Properties
Molecular Formula |
C10H14F2SSi |
|---|---|
Molecular Weight |
232.37 g/mol |
IUPAC Name |
(2,3-difluoro-4-methylsulfanylphenyl)-trimethylsilane |
InChI |
InChI=1S/C10H14F2SSi/c1-13-7-5-6-8(14(2,3)4)10(12)9(7)11/h5-6H,1-4H3 |
InChI Key |
FWRCBOLVLOIAQE-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(C)C1=C(C(=C(C=C1)SC)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,4aR,7S,7aR)-1-(beta-D-Glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,7-dihydroxy-7-methylcyclopenta[c]pyran-4-carboxaldehyde](/img/structure/B14771273.png)
![2-methoxy-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl]propanamide](/img/structure/B14771333.png)
